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Compound of Interest

Compound Name: 1,3-Dibromobenzene-d4

Cat. No.: B15554638

Essential Safety and Handling Guide for 1,3-
Dibromobenzene-d4

This guide provides critical safety and logistical information for the handling and disposal of
1,3-Dibromobenzene-d4, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
proper chemical management.

1. Hazard ldentification and Immediate Precautions

1,3-Dibromobenzene-d4 is a deuterated aromatic compound. While specific data for the
deuterated form is limited, the hazards are considered analogous to its non-deuterated
counterpart, 1,3-Dibromobenzene. The primary hazards include:

Skin Irritation: Causes skin irritation.[1][2][3][4]

Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation upon inhalation of vapors or mists.[1][2]

[4]

Combustibility: It is a combustible liquid.[1][2][4]

Aquatic Toxicity: The compound is very toxic to aquatic life with long-lasting effects.[1]
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Immediate actions in case of exposure include:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[2][3]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Seek medical attention if irritation occurs.[2][3]

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1][2]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical
attention.[2][4]

2. Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure risk. The following table
summarizes the recommended PPE for various laboratory operations involving 1,3-
Dibromobenzene-d4.
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3. Experimental Protocols: Handling and Disposal Workflow

Proper handling and disposal are critical to ensure the safety of laboratory personnel and to

prevent environmental contamination.

Handling Procedures:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[4][11]
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Ventilation: Always handle 1,3-Dibromobenzene-d4 in a well-ventilated area, preferably
within a certified chemical fume hood.[3][9]

Avoiding Ignition Sources: Keep the chemical away from heat, sparks, and open flames as it
is a combustible liquid.[2][4]

Personal Protective Equipment: Wear the appropriate PPE as outlined in the table above.
Dispensing: When transferring the liquid, do so carefully to avoid splashing.

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
area.[1][2][4]

Hygiene: Wash hands thoroughly after handling the chemical.[1][3][9]
Disposal Plan:

Waste Collection: Collect all waste materials containing 1,3-Dibromobenzene-d4, including
contaminated consumables, in a designated, properly labeled, and sealed hazardous waste
container.

Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

Environmental Protection: Do not dispose of 1,3-Dibromobenzene-d4 down the drain, as it
is toxic to aquatic life.[1][9]

Regulatory Compliance: All waste must be disposed of as hazardous waste in accordance
with local, state, and federal regulations.[1][3] Contact your institution's EHS office for
specific disposal procedures.

. Workflow Visualization

The following diagram illustrates the standard workflow for handling and disposing of 1,3-
Dibromobenzene-d4.
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Caption: Workflow for Handling and Disposal of 1,3-Dibromobenzene-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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